Cas no 1902926-25-3 (1-(4-methoxyphenyl)methyl-3-(octahydro-1,4-benzodioxin-6-yl)urea)

• Product Name: 1-(4-methoxyphenyl)methyl-3-(octahydro-1,4-benzodioxin-6-yl)urea
• CAS No: 1902926-25-3
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 6078818
• PubChem ID: 92092105
• Update Time: 2025-07-21

1-(4-methoxyphenyl)methyl-3-(octahydro-1,4-benzodioxin-6-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)methyl-3-(octahydro-1,4-benzodioxin-6-yl)urea
• 1902926-25-3
• 1-[(4-methoxyphenyl)methyl]-3-(octahydro-1,4-benzodioxin-6-yl)urea
• 1-(4-methoxybenzyl)-3-(octahydrobenzo[b][1,4]dioxin-6-yl)urea
• 1-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-[(4-methoxyphenyl)methyl]urea
• F6482-2411
• AKOS025354493

• Inchi： 1S/C17H24N2O4/c1-21-14-5-2-12(3-6-14)11-18-17(20)19-13-4-7-15-16(10-13)23-9-8-22-15/h2-3,5-6,13,15-16H,4,7-11H2,1H3,(H2,18,19,20)
• InChI Key： CPYYYOSDKBKMES-UHFFFAOYSA-N
• SMILES： O1CCOC2CCC(CC12)NC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.8Ų

Additional information on 1-(4-methoxyphenyl)methyl-3-(octahydro-1,4-benzodioxin-6-yl)urea

Introduction to 1-(4-methoxyphenyl)methyl-3-(octahydro-1,4-benzodioxin-6-yl)urea (CAS No. 1902926-25-3)

1-(4-methoxyphenyl)methyl-3-(octahydro-1,4-benzodioxin-6-yl)urea, identified by its CAS number 1902926-25-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a methoxyphenyl (4-methoxybenzyl) moiety and an octahydro-1,4-benzodioxin ring system, which are known for their diverse pharmacological properties.

The methoxyphenyl group is a common pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. Its presence in 1-(4-methoxyphenyl)methyl-3-(octahydro-1,4-benzodioxin-6-yl)urea suggests that the compound may exhibit binding affinities with specific biological targets, making it a valuable candidate for further investigation in drug discovery.

The octahydro-1,4-benzodioxin moiety is another critical component of this compound. This cyclic structure is known for its ability to modulate various biological pathways, including those involved in central nervous system (CNS) disorders. The incorporation of this moiety into the molecular framework of 1-(4-methoxyphenyl)methyl-3-(octahydro-1,4-benzodioxin-6-yl)urea strong> suggests potential therapeutic applications in conditions such as depression, anxiety, and other CNS-related disorders.

In recent years, there has been a growing interest in the development of multifunctional compounds that can target multiple pathways simultaneously. The unique structural features of 1-(4-methoxyphenyl)methyl-3-()urea make it a promising candidate for such an approach. The combination of the methoxyphenyl stron g> and moieties could potentially lead to enhanced pharmacological effects compared to individual compounds targeting each moiety separately.

The urea functional group in the molecular structure of 1-(4-m)methyl)-3-(octahydro)-1 ,4 -benzodioxin)-6 -yl/)urea> also plays a significant role in determining its biological activity. Urea-based compounds are well-known for their versatility in drug design, often serving as key pharmacophores in various therapeutic agents. The presence of this group in the current compound suggests that it may exhibit properties such as receptor binding affinity and metabolic stability, which are crucial for effective drug development.

The synthesis and characterization of 1-(4-m)methyl)-3-(octahydro)-1 ,4 -benzodioxin)-6 -yl/)urea> have been extensively studied by researchers aiming to explore its potential therapeutic applications. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its identity. These studies have provided valuable insights into the compound's chemical properties and have laid the foundation for further pharmacological investigations.

In terms of pharmacological activity, preliminary studies on 1-(4-m)methyl)-3-(octahydro)-1 ,4 -benzodioxin)-6 -yl/)urea> have shown promising results. In vitro assays have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, it has been observed to modulate the activity of enzymes involved in neurotransmitter synthesis and degradation, suggesting potential applications in the treatment of neurological disorders.

The compound's interaction with biological targets has also been investigated using computational methods. Molecular docking studies have been conducted to predict how 1-(4-m)methyl)-3-(octahydro)-1 ,4 -benzodioxin)-6 -yl/)urea> binds to specific receptors and enzymes. These studies have provided valuable insights into its binding affinity and mode of action, helping researchers design more effective derivatives with improved pharmacological properties.

Furthermore, preclinical studies have been initiated to evaluate the safety and efficacy of 1-(4-m)methyl)-3-(octahydro)-1 ,4 -benzodioxin)-6 -yl/)urea/u > in animal models. These studies aim to assess its potential therapeutic benefits across various disease models, including those relevant to CNS disorders. The results from these preclinical trials will be crucial in determining whether this compound progresses to human clinical trials for therapeutic use.

The development of novel therapeutic agents is an ongoing process that requires meticulous research and collaboration among scientists from various disciplines. The study of 1-(4-m)methyl)-3-(octahydro)-1 ,4 -benzodioxin)-6 -yl/)urea/u > exemplifies the importance of interdisciplinary research in advancing drug discovery efforts. By combining expertise from organic chemistry, medicinal chemistry, pharmacology, and computational biology, researchers can accelerate the development of new drugs that address unmet medical needs.

In conclusion, 1-(4-m)methyl)-3-(octahydro)-1 ,4 -benzodioxin (CAS No. 1902926-25-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and preliminary pharmacological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic possibilities, compounds like this one hold promise for contributing to advancements in medicine and improving patient outcomes worldwide.